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Compound of Interest

Compound Name: CP 375

Cat. No.: B15545673

Efforts to compile a comprehensive comparison of in vitro and in vivo results for a compound
designated "CP 375" have revealed a significant challenge: "CP 375" does not appear to
represent a single, consistently identified drug candidate in publicly available scientific
literature. Instead, the term emerges in a variety of unrelated research and commercial
contexts, making a direct comparison of its biological activity impossible at this time.

Our investigation into the scientific and technical literature revealed several distinct instances of
"CP 375," none of which point to a unified body of preclinical research. The contexts in which
"CP 375" has been identified are summarized below.

Diverse Mentions of "CP 375"
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Context

Description

Chemotherapy Research

In at least one study, "CP" is used as an
abbreviation for cyclophosphamide, a well-
established chemotherapy drug. A 2017 paper
describes an in vitro bio-
pharmacokinetic/pharmacodynamic (PK/PD)
system to predict the in vivo behavior of

cyclophosphamide.[1]

Commercial Product Number

"CP 375" is listed as a product number for a
Fe3+ chelating agent, though no associated
biological data is provided.[2] It also appears as
a product identifier for Ethocel, a polymer used

in controlled-release drug formulations.[3]

Microbiology

A document from the U.S. Food and Drug
Administration (FDA) identifies "CP-375" as a
specific strain of the bacterium Citrobacter
braakii.[4]

Agricultural Science

A study on the diet of broiler chickens mentions
"CP 375" in the context of a soybean meal

formulation.[5]

Biomedical Engineering

In research on hydrogel microbeads for miRNA
quantification, "MB-375" is used to denote a

specific size of microbead.

Exercise Physiology

A thesis in the field of exercise physiology uses
"CP = 375 W" to refer to a Critical Power output
of 375 watts.[6]

Conclusion

The multifaceted identity of "CP 375" across disparate fields underscores the absence of a

singular, recognized drug candidate by this name with a corresponding body of in vitro and in

vivo experimental data. Without a clear and consistent subject of investigation, a comparative

guide of its biological performance cannot be constructed.
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Researchers and professionals seeking information on a compound are encouraged to utilize
more specific identifiers, such as a full chemical name, CAS number, or a unique corporate
compound code, to ensure accurate and relevant data retrieval. As it stands, the available
information does not support the creation of a detailed experimental comparison for a
compound solely identified as "CP 375."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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